Cas no 2549044-89-3 (3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one)
3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one is a synthetic organic compound featuring a chloro-fluorophenyl moiety linked to a propan-1-one scaffold with an azetidinyl-pyridinyloxy substituent. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both halogenated aromatic and heterocyclic components may enhance binding affinity in target interactions, while the azetidine ring contributes to conformational rigidity. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthetic versatility and potential pharmacological relevance underscore its importance in medicinal chemistry research.
2549044-89-3 structure
Product Name:3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one
CAS No:2549044-89-3
MF:C17H16ClFN2O2
MW:334.772546768188
CID:5314317
PubChem ID:154854429
Update Time:2025-10-17
3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chloro-4-fluorophenyl)-1-[3-(4-pyridinyloxy)-1-azetidinyl]-1-propanone
- 2549044-89-3
- F6709-3898
- AKOS040717622
- 3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one
- 3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one
-
- Inchi: 1S/C17H16ClFN2O2/c18-15-9-12(1-3-16(15)19)2-4-17(22)21-10-14(11-21)23-13-5-7-20-8-6-13/h1,3,5-9,14H,2,4,10-11H2
- InChI Key: SYYMGXPPRGYRLC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CCC(N1CC(C1)OC1C=CN=CC=1)=O)F
Computed Properties
- Exact Mass: 334.0884336g/mol
- Monoisotopic Mass: 334.0884336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 519.1±50.0 °C(Predicted)
- pka: 6.36±0.10(Predicted)
3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6709-3898-2μmol |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-5μmol |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-10μmol |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-20μmol |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-1mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-2mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-3mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-4mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-5mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6709-3898-10mg |
3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one |
2549044-89-3 | 10mg |
$79.0 | 2023-09-07 |
3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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